Cas no 1708401-79-9 (4-(4-Bromo-2,6-dichloro-phenyl)-morpholine)

• Product Name: 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine
• CAS No: 1708401-79-9
• MF: C₁₀H₁₀BrCl₂NO
• MW: 311.00250005722
• CID: 5220449
• Update Time: 2025-05-26

4-(4-Bromo-2,6-dichloro-phenyl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine

• Inchi： 1S/C10H10BrCl2NO/c11-7-5-8(12)10(9(13)6-7)14-1-3-15-4-2-14/h5-6H,1-4H2
• InChI Key： OEPIPURKSSCBCM-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(Br)C=C2Cl)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine

Comprehensive Overview of 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine (CAS No. 1708401-79-9): Properties, Applications, and Innovations

4-(4-Bromo-2,6-dichloro-phenyl)-morpholine (CAS No. 1708401-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated and dichlorinated phenyl-morpholine derivative exhibits remarkable potential as a building block for drug discovery and material science. Its molecular formula, C₁₀H₁₀BrCl₂NO, highlights the presence of halogen atoms, which are often leveraged to enhance bioactivity and binding affinity in target molecules.

In recent years, the demand for halogenated compounds like 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its role as an intermediate for synthesizing small-molecule inhibitors and biologically active agents. The compound's morpholine ring is a privileged scaffold in drug design, known for improving solubility and metabolic stability. This aligns with current trends in AI-driven drug development, where computational models prioritize fragments like morpholine for lead optimization.

From a synthetic perspective, CAS 1708401-79-9 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aromatic diversity into target molecules. Its 4-bromo-2,6-dichloro substitution pattern offers regioselective control, a feature highly valued in high-throughput screening libraries. Industry reports indicate growing interest in such multifunctional intermediates for developing kinase inhibitors and GPCR modulators, addressing unmet needs in oncology and CNS disorders.

Environmental and green chemistry considerations have also shaped research around this compound. Innovations in catalytic halogenation methods aim to improve the sustainability of its production. A 2023 study highlighted its potential as a template for designing degradable agrochemicals, responding to global demands for eco-friendly pesticides. This positions 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine at the intersection of circular economy principles and precision agriculture technologies.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with its distinctive mass fragmentation pattern serving as a fingerprint for quality control. Patent literature reveals its incorporation into OLED materials and photoresists, expanding its utility beyond life sciences. As structure-activity relationship (SAR) studies evolve, this morpholine derivative continues to inspire fragment-based drug design strategies in virtual screening pipelines.

The compound's stability under physiological conditions makes it attractive for prodrug development, particularly in addressing blood-brain barrier penetration challenges. Recent machine learning analyses of chemical databases rank similar halogenated morpholines among top candidates for central nervous system (CNS) drug repurposing. These insights correlate with rising searches for "blood-brain barrier permeable compounds" and "neurotherapeutic scaffolds" across scientific platforms.

In material science, the electron-withdrawing properties of its halogen substituents enable applications in conductive polymers and organic semiconductors. This multidisciplinary relevance explains why CAS 1708401-79-9 frequently appears in structure-property relationship studies. With the pharmaceutical industry increasingly adopting continuous flow chemistry, this compound's synthetic pathways are being optimized for microreactor systems to enhance yield and purity.

Emerging regulatory frameworks for sustainable chemistry have prompted investigations into biocatalytic routes for producing such halogenated aromatics. The compound's crystallographic data (available in CSD/CCDC databases) facilitates molecular docking studies, particularly for protein-ligand interaction modeling. These applications resonate with trending searches for "computational chemistry tools" and "in silico ADMET prediction" among research communities.

Future directions for 4-(4-Bromo-2,6-dichloro-phenyl)-morpholine research may explore its chemoenzymatic synthesis or incorporation into metal-organic frameworks (MOFs). Its structural versatility ensures continued relevance in combinatorial chemistry and DNA-encoded library technologies. As industrial and academic labs increasingly integrate automated synthesis platforms, this compound's well-defined reactivity profile positions it as a valuable asset for digital chemistry workflows.